Cas no 2227909-68-2 ((2R)-3-methylbut-3-en-2-amine)

• Product Name: (2R)-3-methylbut-3-en-2-amine
• CAS No: 2227909-68-2
• MF: C₅H₁₁N
• MW: 85.1475412845612
• CID: 6475560
• PubChem ID: 93514125
• Update Time: 2025-05-21

(2R)-3-methylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-3-methylbut-3-en-2-amine
• (R)-3-methylbut-3-en-2-amine
• 3-Buten-2-amine, 3-methyl-, (2R)-

• Inchi： 1S/C5H11N/c1-4(2)5(3)6/h5H,1,6H2,2-3H3/t5-/m1/s1
• InChI Key： WRECWMOOUJKRLA-RXMQYKEDSA-N
• SMILES： C[C@@H](N)C(C)=C

Experimental Properties

• Density: 0.773±0.06 g/cm3(Predicted)
• Boiling Point: 103.1±9.0 °C(Predicted)
• pka: 9.91±0.29(Predicted)

Additional information on (2R)-3-methylbut-3-en-2-amine

Introduction to (2R)-3-methylbut-3-en-2-amine (CAS No. 2227909-68-2)

(2R)-3-methylbut-3-en-2-amine, with the CAS number 2227909-68-2, is a chiral organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its chiral center and an unsaturated carbon-carbon double bond, which contribute to its reactivity and stereochemical diversity.

The molecular structure of (2R)-3-methylbut-3-en-2-amine consists of a four-carbon chain with a methyl group and a double bond at the third position, and an amine group at the second position. The presence of the chiral center at the second carbon atom (denoted as 2R) imparts optical activity to the molecule, making it valuable in asymmetric synthesis and enantioselective catalysis. The compound's unique structure allows it to participate in a wide range of chemical reactions, including nucleophilic additions, Michael additions, and transition metal-catalyzed transformations.

Recent studies have highlighted the potential of (2R)-3-methylbut-3-en-2-amine in pharmaceutical research. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers synthesized a series of (2R)-3-methylbut-3-en-2-amine-based compounds and evaluated their efficacy in vitro. The results showed that these derivatives effectively inhibited the target enzymes, suggesting their potential as lead compounds for drug development.

In another study, published in Organic Letters, scientists explored the use of (2R)-3-methylbut-3-en-2-amine as a building block for the synthesis of complex natural products. The researchers developed a novel synthetic route that utilized the chiral amine as a key intermediate. This approach enabled the efficient construction of several biologically active molecules with high stereoselectivity and yield. The findings underscore the versatility of (2R)-3-methylbut-3-en-2-amine in organic synthesis and its potential for generating structurally diverse compounds.

The physical properties of (2R)-3-methylbut-3-en-2-amine are also noteworthy. It is typically a colorless liquid with a characteristic amine odor. The compound has a boiling point of approximately 100°C at atmospheric pressure and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various laboratory settings and industrial processes.

Safety considerations are essential when handling (2R)-3-methylbut-3-en-2-amine. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid inhalation, ingestion, or skin contact. It is recommended to handle the compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, (2R)-3-methylbut-3-en-2-amine (CAS No. 2227909-68-2) is a versatile chiral amine with significant potential in pharmaceutical research and organic synthesis. Its unique chemical structure and reactivity make it an attractive building block for the development of new drugs and materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.